Cas no 1326809-66-8 (8-Tert-Butyl-4-(2-fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid)

• Product Name: 8-Tert-Butyl-4-(2-fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• CAS No: 1326809-66-8
• MF: C₂₀H₂₆FNO₄
• MW: 363.423149585724
• MDL: MFCD19706497
• CID: 4694553
• Update Time: 2025-05-19

8-Tert-Butyl-4-(2-fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-tert-Butyl-4-(2-fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid
• 8-Tert-Butyl-4-(2-fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

• MDL： MFCD19706497
• Inchi： 1S/C20H26FNO4/c1-19(2,3)13-8-10-20(11-9-13)22(16(12-26-20)18(24)25)17(23)14-6-4-5-7-15(14)21/h4-7,13,16H,8-12H2,1-3H3,(H,24,25)
• InChI Key： YINKQUUKILDXTH-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(N1C(C(=O)O)COC21CCC(C(C)(C)C)CC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 551
• Topological Polar Surface Area: 66.8

Additional information on 8-Tert-Butyl-4-(2-fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid

8-Tert-Butyl-4-(2-fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic Acid: A Comprehensive Overview

8-Tert-butyl-4-(2-fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid, also known by its CAS registry number 1326809-66-8, is a complex organic compound with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its intriguing molecular architecture and potential applications. The molecule consists of a spiro ring system, which is a type of bicyclic structure where two rings are joined by a single atom, in this case, the oxygen atom in the 1-oxa component. The presence of the tert-butyl group and the 2-fluorobenzoyl substituent further enhances its chemical diversity and functional properties.

The synthesis of this compound involves a series of intricate chemical reactions, including Friedel-Crafts acylation, nucleophilic substitution, and cyclization processes. Recent advancements in asymmetric catalysis have enabled researchers to achieve higher yields and better stereocontrol in the synthesis of similar spirocyclic compounds. This has significantly improved the efficiency of producing 8-Tert-butyl-4-(2-fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid, making it more accessible for further studies and potential commercial applications.

One of the most notable features of this compound is its ability to act as a versatile building block in organic synthesis. The spirocyclic framework provides a rigid yet flexible structure that can be further functionalized to create derivatives with diverse biological activities. For instance, recent studies have demonstrated that certain derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them promising candidates for drug development.

In addition to its role in medicinal chemistry, 8-Tert-butyl-4-(2-fluorobenzoyl)-1-oxa-4-azaspiro[4.5]decane-3-carboxylic acid has also been explored for its potential in materials science. Its unique electronic properties and structural rigidity make it an attractive candidate for use in advanced materials such as organic semiconductors and stimuli-responsive polymers. Researchers have recently reported on the use of this compound as a precursor for self-healing materials, which can autonomously repair damage when exposed to specific stimuli.

The carboxylic acid group present in the molecule plays a crucial role in determining its chemical reactivity and biological activity. This functional group can undergo various transformations, such as esterification and amidation, enabling the creation of derivatives with tailored properties. For example, ester derivatives of this compound have been shown to exhibit enhanced bioavailability when used as drug candidates, making them more effective in treating various diseases.

Recent advancements in computational chemistry have also shed light on the electronic properties and molecular interactions of 8-Tert-butyl-4-(2-fluorobenzoyl)-1-oxa-4 azaspiro[4.5]decane 3 carboxylic acid. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant π-electron delocalization across its aromatic rings, which contributes to its stability and reactivity. These insights have been instrumental in guiding experimental studies aimed at optimizing its synthesis and exploring its applications.

In conclusion, 8-Tert-butyl 4 (2 fluorobenzoyl) 1 oxa 4 azaspiro [4 5] decane 3 carboxylic acid, with its CAS number 1326809 66 8, represents a fascinating example of how complex molecular architectures can lead to innovative solutions in various scientific disciplines. Its versatile structure, coupled with recent breakthroughs in synthesis and application development, positions it as a key player in future research endeavors across multiple fields.